Cas no 457931-46-3 (4-Toluoyl-a-D-thiomannopyranoside)

• Product Name: 4-Toluoyl-a-D-thiomannopyranoside
• CAS No: 457931-46-3
• MF: C₁₃H₁₈O₅S
• MW: 286.344023227692
• CID: 4537774
• PubChem ID: 580045
• Update Time: 2025-06-13

4-Toluoyl-a-D-thiomannopyranoside Chemical and Physical Properties

Names and Identifiers

• α-D-Mannopyranoside, 4-methylphenyl 1-thio-
• S-(4-Methylphenyl)-1-thia-alpha-D-mannopyranoside
• p-Tolyl 1-thio-alpha-D-mannopyranoside
• 4-Methylphenyl 1-thio-α-D-mannopyranoside
• p-Tolyl 1-thio-α-D-mannopyranosideRotation (+)., Absolute stereochemistry.
• S-(4-Methylphenyl)-1-thia-α-D-mannopyranoside
• 4-Toluoyl-a-D-thiomannopyranoside
• 4-Methylphenyl-1-thio-alpha-D-mannopyranoside
• 4-Methylphenyl-a-D-thiomannopyranoside
• IQCLIQLFPVKINX-UHFFFAOYSA-N
• SB47922
• MFCD15145063
• 4-Methylphenyl 1-thio-alpha-D-mannopyranoside
• 2-(hydroxymethyl)-6-(4-methylphenyl)sulfanyloxane-3,4,5-triol
• 457931-46-3
• Phenyl 1-thiol-alpha-D-mannopyranoside
• SCHEMBL17468111
• SCHEMBL19818850
• S-4-Methylphenyl-.beta.-D-glucothioside
• SY249920
• DB-060710
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-(p-tolylthio)tetrahydro-2H-pyran-3,4,5-triol
• 4-Methylphenyl 1-thiohexopyranoside #

• Inchi： 1S/C13H18O5S/c1-7-2-4-8(5-3-7)19-13-12(17)11(16)10(15)9(6-14)18-13/h2-5,9-17H,6H2,1H3/t9-,10-,11+,12+,13-/m1/s1
• InChI Key： IQCLIQLFPVKINX-NAWOPXAZSA-N
• SMILES： S(C1C=CC(C)=CC=1)[C@@H]1[C@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O

Computed Properties

• Exact Mass: 286.08749484Da
• Monoisotopic Mass: 286.08749484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.3 g/l) (25 º C),

Additional information on 4-Toluoyl-a-D-thiomannopyranoside

Research Brief on 4-Toluoyl-a-D-thiomannopyranoside (CAS: 457931-46-3): Recent Advances and Applications

4-Toluoyl-a-D-thiomannopyranoside (CAS: 457931-46-3) is a synthetic thioglycoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and glycobiology. Recent studies have focused on its role as a glycosidase inhibitor and its utility in the development of novel therapeutics targeting carbohydrate-mediated biological processes. This research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, structural modifications, and therapeutic potential.

One of the key areas of investigation has been the compound's ability to inhibit glycosidases, enzymes that play critical roles in various pathological conditions, including cancer metastasis, viral infections, and lysosomal storage disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Toluoyl-a-D-thiomannopyranoside exhibits potent inhibitory activity against α-mannosidases, with an IC50 value in the low micromolar range. The study further elucidated the structural basis of this inhibition through X-ray crystallography, revealing that the toluoyl group enhances binding affinity by forming hydrophobic interactions with the enzyme's active site.

In addition to its glycosidase inhibitory properties, recent research has explored the use of 4-Toluoyl-a-D-thiomannopyranoside as a building block for the synthesis of more complex glycoconjugates. A team at the University of Cambridge reported in Chemical Communications the successful incorporation of this thioglycoside into multivalent scaffolds, which showed enhanced binding to lectins involved in immune response modulation. This finding opens new avenues for the development of glycan-based vaccines and immunotherapies.

Another significant advancement involves the compound's application in targeted drug delivery systems. Researchers at MIT have developed a novel prodrug strategy where 4-Toluoyl-a-D-thiomannopyranoside serves as a cleavable linker between anticancer agents and tumor-targeting antibodies. The thioglycosidic bond is selectively hydrolyzed by tumor-associated glycosidases, enabling site-specific drug release. Preclinical studies in murine models have shown a 3-fold increase in therapeutic efficacy compared to conventional delivery methods.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Toluoyl-a-D-thiomannopyranoside derivatives. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences reported rapid clearance of the parent compound in vivo, prompting investigations into prodrug approaches and formulation strategies to improve bioavailability. Several research groups are now focusing on structural modifications of the toluoyl moiety to enhance metabolic stability while maintaining biological activity.

Looking forward, the unique properties of 4-Toluoyl-a-D-thiomannopyranoside position it as a versatile tool in chemical biology and a promising lead compound for therapeutic development. Ongoing research is exploring its potential in areas such as anti-inflammatory therapies, where its ability to modulate glycan-lectin interactions may prove valuable. As synthetic methodologies continue to advance, we anticipate seeing more sophisticated derivatives of this scaffold entering preclinical evaluation in the coming years.